N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-cyclopropylacetamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-cyclopropylacetamide
• InChI: InChI=1S/C16H19NO3/c1-16(19,10-17-15(18)8-11-6-7-11)14-9-12-4-2-3-5-13(12)20-14/h2-5,9,11,19H,6-8,10H2,1H3,(H,17,18)
• InChI Key: BKDYSIZWRPUKBS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC1CC1)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. This colorless liquid is a component of coal tar. Benzofuran is the structural nucleus (parent compound) of many related compounds with more complex structures. For example, psoralen is a benzofuran derivative that occurs in several plants.

Synthesis Analysis

Benzofuran derivatives can be synthesized from naturally occurring furanone compounds. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is based on a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For example, a benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran compounds, which include the compound , have shown strong anti-tumor activities. .

Antibacterial Activity

. However, it’s important to note that not all benzofuran derivatives are effective against all types of bacteria. .

Anti-Oxidative Activity

. This property can be beneficial in the treatment of diseases caused by oxidative stress.

Anti-Viral Activity

. .

Alzheimer’s Disease Treatment

. .

Anticancer Agents

. .

Anti-Inflammatory, Analgesic, and Antidepressant Activities

.

Antihypertensive and Anti-Aging Activities

. .

Mechanism of Action

Target of Action

For instance, some benzofuran derivatives have been found to inhibit the Epidermal Growth Factor Receptor (EGFR), a member of the tyrosine kinase family . EGFR plays a crucial role in regulating cell growth and proliferation.

Mode of Action

Benzofuran derivatives are known to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities

Biochemical Pathways

For example, some benzofuran derivatives have been found to inhibit the growth of cancer cells, suggesting that they may interfere with pathways involved in cell proliferation .

Pharmacokinetics

Benzofuran derivatives are known to have a broad range of clinical uses, indicating that they have favorable pharmacokinetic properties .

Result of Action

Benzofuran derivatives have been shown to have significant cell growth inhibitory effects on different types of cancer cells . This suggests that N-[2-(1-Benzofuran-2-yl)-2-hydroxypropyl]-2-cyclopropylacetamide may also have similar effects.

Action Environment

It is known that the efficacy of benzofuran derivatives can be influenced by various factors, including the presence of other compounds, the ph of the environment, and the temperature .

Future Directions

Given the wide range of biological activities exhibited by benzofuran derivatives, they have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. Future research will likely continue to explore the synthesis, properties, and potential applications of these and related compounds.